Cas no 39998-73-7 (N-Methylphthalazin-1-amine)

• Product Name: N-Methylphthalazin-1-amine
• CAS No: 39998-73-7
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 4713845
• Update Time: 2025-04-24

N-Methylphthalazin-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methylphthalazin-1-amine
• 1-Phthalazinamine, N-methyl-
• N-Methylphthalazin-1-amine

• Inchi： 1S/C9H9N3/c1-10-9-8-5-3-2-4-7(8)6-11-12-9/h2-6H,1H3,(H,10,12)
• InChI Key： IWWPXVGZGDYLDM-UHFFFAOYSA-N
• SMILES： N(C)C1=C2C=CC=CC2=CN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on N-Methylphthalazin-1-amine

N-Methylphthalazin-1-amine: A Comprehensive Overview

N-Methylphthalazin-1-amine, also known by its CAS number 39998-73-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of phthalazines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, electronic materials, and advanced functional materials. The structure of N-Methylphthalazin-1-amine consists of a phthalazine ring system with a methyl group attached to the nitrogen atom at position 1. This substitution pattern imparts unique electronic and structural properties to the molecule, making it a valuable component in various chemical and industrial processes.

The synthesis of N-Methylphthalazin-1-amine typically involves multi-step organic reactions, often starting from phthalic anhydride or related precursors. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, thereby enhancing yield and purity. These developments underscore the importance of N-Methylphthalazin-1-amine as a key intermediate in the synthesis of more complex molecules, including pharmaceutical agents and advanced materials.

In terms of applications, N-Methylphthalazin-1-amine has found significant use in the development of coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for metal ions makes it an ideal candidate for constructing porous materials with tailored properties. Recent studies have demonstrated that MOFs incorporating N-Methylphthalazin-1-amine exhibit exceptional gas adsorption capabilities, particularly for gases such as carbon dioxide and methane. These findings have implications for environmental remediation and energy storage technologies.

Beyond its role in materials science, N-Methylphthalazin-1-amine has also been explored in the context of drug discovery. The compound's unique electronic properties make it a potential candidate for designing bioactive molecules with specific pharmacological activities. For example, researchers have investigated its ability to act as a kinase inhibitor or an anti-inflammatory agent. While these studies are still in their early stages, they highlight the potential versatility of N-Methylphthalazin-1-amine in medicinal chemistry.

The physical properties of N-Methylphthalazin-1-amine are well-documented, including its melting point, solubility, and UV-vis absorption characteristics. These properties are critical for its application in various chemical processes. Recent research has also focused on understanding the photophysical properties of this compound, particularly its fluorescence behavior under different conditions. Such insights are valuable for applications in sensing technologies and optoelectronics.

In conclusion, N-Methylphthalazin-1-amine (CAS No: 39998-73-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an essential component in modern chemical research and industrial processes. As ongoing studies continue to uncover new uses and optimizations for this compound, its significance in the scientific community is expected to grow further.